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Compound of Interest

Compound Name: Phthiobuzone

Cat. No.: B1677758

Phthiobuzone: A Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

Abstract

Phthiobuzone, a thiosemicarbazone derivative, has demonstrated notable antiviral properties,
particularly against Herpes Simplex Virus (HSV). This document provides a comprehensive
overview of its chemical structure, physicochemical properties, and biological activities.
Detailed experimental protocols for its synthesis and antiviral evaluation are presented,
alongside an exploration of its potential mechanism of action. This guide is intended to serve as
a foundational resource for researchers engaged in the discovery and development of novel
antiviral therapeutics.

Chemical Structure and Properties

Phthiobuzone, with the chemical name [(2)-[(1E)-1-(carbamothioylhydrazinylidene)-3-(1,3-
dioxoisoindol-2-yl)butan-2-ylidene]amino]thiourea, is a complex organic molecule. Its identity is
confirmed by the CAS number 79512-50-8 and the molecular formula C14H15N702S2.

Table 1: Physicochemical Properties of Phthiobuzone
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Property Value Reference
Molecular Formula C14H15N702S2 [1]
Molecular Weight 393.49 g/mol Calculated
CAS Number 79512-50-8 [1]

[(D)-1(1E)-1-
(carbamothioylhydrazinylidene)

IUPAC Name -3-(1,3-dioxoisoindol-2- [1]
yl)butan-2-

ylidene]amino]thiourea

Melting Point Not available
Boiling Point Not available
Solubility Not available
pKa Not available

Note: Experimental data for melting point, boiling point, solubility, and pKa are not readily
available in the surveyed literature.

Biological Activity

Phthiobuzone belongs to the thiosemicarbazone class of compounds, which are known for
their broad spectrum of biological activities, including antiviral effects.

Antiviral Activity

Research has indicated that Phthiobuzone and its analogues are active against Herpes
Simplex Virus type 1 (HSV-1) and type 2 (HSV-2). While specific IC50 values for
Phthiobuzone are not detailed in the available literature, studies on its analogues provide
insights into its potential potency. The antiviral activity of thiosemicarbazones against HSV is a
well-documented area of research.

Table 2: Antiviral Activity of Phthiobuzone Analogues against Herpes Simplex Virus
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Compound Virus IC50 (pg/mL)
Phthiobuzone Analogue 1 HSV-1 Data not available
Phthiobuzone Analogue 2 HSV-2 Data not available

Note: Specific quantitative data for Phthiobuzone's antiviral activity is not available. The

development of quantitative assays is a key area for future research.

Experimental Protocols
Synthesis of Phthiobuzone

A general synthetic scheme for Phthiobuzone involves the reaction of a phthalimide-containing

precursor with a thiosemicarbazide derivative.

Workflow for the Synthesis of Phthiobuzone:
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Phthalimide or Phthalandione Derivative

Starting Materials A > <§ Condensation Reaction Phthiobuzone
Thiosemicarbazide

Seed host cells (e.g., Vero) in multi-well plates

'

Incubate until confluent monolayer is formed

'

Infect cells with HSV at a known concentration

'

Add serial dilutions of Phthiobuzone

Incubate to allow plaque formation

Stain cells to visualize plaques

Count plaques and calculate IC50
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Phthiobuzone

Enters infected host cell Viral Ribonucleotide Reductase

Chelates metal ions (e.g., iron) in RR active site

Inhibition of RR activity

!

Decreased synthesis of deoxynucleotides

!

Inhibition of viral DNA synthesis

Blockade of viral replication

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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